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For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the known physicochemical

properties of DSHN, chemically identified as 5-(N,N-diethylsulfamoyl)-3-hydroxy-2-naphthoic

acid. DSHN is a small molecule agonist of the nuclear receptor subfamily 0 group B member 2

(NR0B2), also known as Small Heterodimer Partner (SHP). Through the activation of NR0B2,

DSHN plays a role in regulating the Liver X Receptor (LXR) signaling pathway, which is crucial

in cholesterol metabolism and inflammation. This document collates available quantitative data,

outlines detailed experimental methodologies for property determination, and visualizes the

relevant biological pathways and experimental workflows.

Core Physicochemical Properties
Quantitative data for the physicochemical properties of DSHN are not extensively available in

public literature. However, data for the closely related parent compound, 3-hydroxy-2-naphthoic

acid, provides valuable insights. The following tables summarize the available and inferred data

for DSHN and its parent compound.

Table 1: General Physicochemical Properties of DSHN
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Property Value Source

IUPAC Name
5-(N,N-diethylsulfamoyl)-3-

hydroxy-2-naphthoic acid
-

Molecular Formula C16H19NO5S [1]

Molecular Weight 337.39 g/mol Calculated

Appearance Not specified (likely a solid) -

Table 2: Physicochemical Properties of 3-hydroxy-2-naphthoic acid (Parent Compound)

Property Value Source

Melting Point 218-221 °C

pKa 3.02 ± 0.30 (Predicted) [2]

Water Solubility Practically insoluble [3]

Solubility in Organic Solvents

Soluble in ethanol, ether,

benzene, chloroform, and

alkaline solutions.

[3][4]

LogP Not available -

Experimental Protocols
Detailed experimental protocols for the synthesis and characterization of DSHN are not publicly

available. However, based on standard organic chemistry procedures for analogous

compounds, the following methodologies are proposed.

Synthesis of DSHN
The synthesis of DSHN would likely involve a multi-step process starting from 3-hydroxy-2-

naphthoic acid. A plausible synthetic route is outlined below.

Workflow for the Synthesis of DSHN
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Proposed Synthesis Workflow for DSHN

Step 1: Chlorosulfonation

Step 2: Amination

3-hydroxy-2-naphthoic acid

5-chlorosulfonyl-3-hydroxy-2-naphthoic acid

Reaction

Chlorosulfonic acid

Reagent

5-chlorosulfonyl-3-hydroxy-2-naphthoic acid

DSHN
(5-(N,N-diethylsulfamoyl)-3-hydroxy-2-naphthoic acid)

Reaction

Diethylamine

Reagent
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Shake-Flask Solubility Measurement Workflow

Add excess DSHN to a known volume of solvent

Agitate at a constant temperature until equilibrium is reached

Separate solid from the solution (filtration/centrifugation)

Analyze the concentration of DSHN in the supernatant

Quantify using a standard curve (e.g., UV-Vis or HPLC)
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DSHN-Mediated Signaling Pathway

DSHN

NR0B2 (SHP)

activates

LXR

inhibits

ABCA1 Gene Expression

promotes

Cholesterol Efflux

increases

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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